Cas no 80113-80-0 ( )

  structure

Product name: 

CAS No:80113-80-0

MF:C₁₀H₁₈O

MW:154.2493

CID:985089

PubChem ID:227619

Chemical and Physical Properties
Related Products

  Chemical and Physical Properties

Names and Identifiers

- 1-(4-propan-2-ylcyclopenten-1-yl)ethanol
- 1-[4-(Propan-2-yl)cyclopent-1-en-1-yl]ethan-1-ol
- DTXSID50280976
- NSC19518
- SCHEMBL13855718
- NSC-19518
- 80113-80-0
-  
- Inchi： InChI=1S/C10H18O/c1-7(2)9-4-5-10(6-9)8(3)11/h5,7-9,11H,4,6H2,1-3H3
- InChI Key： XYPRAORYAAWJAI-UHFFFAOYSA-N
- SMILES： CC(C)C1CC=C(C1)C(C)O

Computed Properties

Exact Mass: 154.135765193g/mol
Monoisotopic Mass: 154.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 20.2Å²

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Cas no 80113-80-0 (&nbsp;)

&nbsp; Chemical and Physical Properties

Names and Identifiers

Computed Properties

&nbsp; Related Literature

80113-80-0 (&nbsp;) Related Products

Cas no 80113-80-0 ( )

Chemical and Physical Properties

Related Literature

80113-80-0 ( ) Related Products